N-[(2-fluoro-5-methylphenyl)methyl]-1-thiophen-2-ylmethanamine

• IUPAC Name: N-[(2-fluoro-5-methylphenyl)methyl]-1-thiophen-2-ylmethanamine
• InChI: InChI=1S/C13H14FNS/c1-10-4-5-13(14)11(7-10)8-15-9-12-3-2-6-16-12/h2-7,15H,8-9H2,1H3
• InChI Key: JPOLCXJGIIDXKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)CNCC2=CC=CS2
• Molecular Formula: C13H14FNS
• Molecular Weight: 235.32 g/mol

Description

N-[(2-fluoro-5-methylphenyl)methyl]-1-thiophen-2-ylmethanamine, also known as FMT, is a novel compound that has been gaining attention in the scientific community due to its potential applications in research. FMT is a member of the phenethylamine family and has been found to have a unique mechanism of action that makes it a promising candidate for further investigation.

Mechanism of Action

N-[(2-fluoro-5-methylphenyl)methyl]-1-thiophen-2-ylmethanamine acts as a selective agonist at the 5-HT2A receptor, which is a subtype of the serotonin receptor. Activation of this receptor has been linked to a variety of physiological and psychological effects, including altered perception, mood, and cognition. N-[(2-fluoro-5-methylphenyl)methyl]-1-thiophen-2-ylmethanamine has been found to have a high affinity for this receptor, which makes it a potent agonist.
Biochemical and Physiological Effects:
N-[(2-fluoro-5-methylphenyl)methyl]-1-thiophen-2-ylmethanamine has been found to have a variety of biochemical and physiological effects, including the modulation of serotonin signaling pathways. N-[(2-fluoro-5-methylphenyl)methyl]-1-thiophen-2-ylmethanamine has been shown to increase the release of serotonin in the brain, which can lead to changes in mood and cognition. N-[(2-fluoro-5-methylphenyl)methyl]-1-thiophen-2-ylmethanamine has also been found to have a neuroprotective effect in certain animal models, which suggests that it may have potential therapeutic applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(2-fluoro-5-methylphenyl)methyl]-1-thiophen-2-ylmethanamine is its high selectivity for the 5-HT2A receptor, which makes it a valuable tool for investigating the role of serotonin in various physiological processes. N-[(2-fluoro-5-methylphenyl)methyl]-1-thiophen-2-ylmethanamine is also relatively easy to synthesize using standard laboratory techniques, which makes it accessible to a wide range of researchers. However, one limitation of N-[(2-fluoro-5-methylphenyl)methyl]-1-thiophen-2-ylmethanamine is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on N-[(2-fluoro-5-methylphenyl)methyl]-1-thiophen-2-ylmethanamine. One area of interest is the development of N-[(2-fluoro-5-methylphenyl)methyl]-1-thiophen-2-ylmethanamine analogs that have improved pharmacological properties, such as increased potency or reduced toxicity. Another area of interest is the investigation of the potential therapeutic applications of N-[(2-fluoro-5-methylphenyl)methyl]-1-thiophen-2-ylmethanamine in the treatment of neurological disorders, such as depression and anxiety. Finally, further research is needed to fully understand the mechanism of action of N-[(2-fluoro-5-methylphenyl)methyl]-1-thiophen-2-ylmethanamine and its effects on serotonin signaling pathways.

Synthesis Methods

N-[(2-fluoro-5-methylphenyl)methyl]-1-thiophen-2-ylmethanamine can be synthesized using a multistep process that involves the reaction of 2-fluoro-5-methylbenzaldehyde with thiophene-2-carboxylic acid. The resulting intermediate is then reduced using lithium aluminum hydride, followed by the addition of methylamine to yield N-[(2-fluoro-5-methylphenyl)methyl]-1-thiophen-2-ylmethanamine. The synthesis of N-[(2-fluoro-5-methylphenyl)methyl]-1-thiophen-2-ylmethanamine is relatively straightforward and can be performed using standard laboratory techniques.

Scientific Research Applications

N-[(2-fluoro-5-methylphenyl)methyl]-1-thiophen-2-ylmethanamine has been found to have potential applications in a variety of scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. N-[(2-fluoro-5-methylphenyl)methyl]-1-thiophen-2-ylmethanamine has been shown to act as a selective serotonin receptor agonist, which makes it a valuable tool for investigating the role of serotonin in various physiological and pathological processes.